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Compound of Interest

Compound Name: 2,5-Dihydrofuran

Cat. No.: B041785 Get Quote

A Technical Guide to the Physical Properties of
2,5-Dihydrofuran
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core physical properties of 2,5-Dihydrofuran
(CAS No: 1708-29-8), a heterocyclic organic compound. The data and methodologies

presented are intended to support research and development activities where this compound is

utilized.

Core Physical Characteristics
2,5-Dihydrofuran is a colorless to pale yellow, volatile liquid at room temperature.[1][2] It

possesses a faint, ether-like odor.[3] Its utility as a solvent and an intermediate in organic

synthesis necessitates a clear understanding of its physical parameters.[2][3]

Quantitative Physical Data
The key physical properties of 2,5-Dihydrofuran are summarized in the table below. These

values represent standard measurements and may vary slightly depending on experimental

conditions.
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Physical Property Value Conditions Source(s)

Boiling Point 66-67.5 °C
Standard atmospheric

pressure
[1][3][4][5][6]

Density 0.927 g/mL at 25 °C [4][5]

0.9461 g/cm³
Standard state (25 °C,

100 kPa)
[1]

Molar Mass 70.09 g/mol [1][4]

Melting Point -86 °C [1]

Refractive Index 1.431 - 1.433 at 20 °C [4][6]

Solubility Profile
The solubility of 2,5-Dihydrofuran is a critical factor in its application.

Organic Solvents: It is readily soluble in many common organic solvents. Sources indicate it

is easily soluble in chloroform, alcohol-based solvents, and ethyl acetate.[2][5] It is also

soluble in non-polar solvents such as hexane and diethyl ether.[3]

Aqueous Solubility: There are conflicting reports regarding its solubility in water. Some

sources describe it as soluble to a certain extent, capable of hydrogen bonding due to its

oxygen atom, while others state it is immiscible.[3][6] This suggests that 2,5-Dihydrofuran is

likely sparingly soluble in water, with its solubility being limited, particularly at higher

concentrations where it may form a separate phase.[3] The solubility is also influenced by

temperature, typically increasing as temperature rises.[3]

Methodologies for Property Determination
While the provided sources do not detail specific experimental protocols for the cited values,

the determination of these physical properties follows standard laboratory procedures:

Boiling Point Determination: The boiling point is typically determined via distillation at

atmospheric pressure. The temperature at which the liquid and vapor phases are in
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equilibrium is recorded as the boiling point. For more precise measurements, an ebulliometer

can be used.

Density Measurement: Density is commonly measured using a pycnometer or a hydrometer

at a specified temperature, often 25 °C. The mass of a known volume of the liquid is

determined and used to calculate the density.

Solubility Assessment: Solubility is generally determined by miscibility tests. A specified

amount of 2,5-Dihydrofuran is added to a known volume of a solvent (e.g., water, ethanol).

The mixture is agitated, and the solution is visually inspected for homogeneity or phase

separation. Quantitative solubility can be determined by analyzing the concentration of the

saturated solution using techniques like gas chromatography (GC).

Logical Relationships of Physical Properties
The physical state and behavior of 2,5-Dihydrofuran are governed by the interplay of its

molecular structure and external conditions. The following diagram illustrates this relationship.

Logical Flow of Physical State Determination for 2,5-Dihydrofuran
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Caption: Relationship between molecular properties and physical state.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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